Bromfenac Ethyl Ester

• IUPAC Name: ethyl 2-[2-amino-3-(4-bromobenzoyl)phenyl]acetate
• InChI: InChI=1S/C17H16BrNO3/c1-2-22-15(20)10-12-4-3-5-14(16(12)19)17(21)11-6-8-13(18)9-7-11/h3-9H,2,10,19H2,1H3
• InChI Key: MLBAFRHKOXZRGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C(=CC=C1)C(=O)C2=CC=C(C=C2)Br)N
• Molecular Formula: C17H16BrNO3
• Molecular Weight: 362.2 g/mol

Description

Bromfenac Ethyl Ester is a non-steroidal anti-inflammatory drug (NSAID) commonly used to treat pain and inflammation. It is a derivative of bromfenac, an NSAID often used to relieve symptoms of rheumatoid arthritis and osteoarthritis. It is typically administered as an eye drop to treat inflammation and pain associated with cataract surgery.

Molecular Structure Analysis

The molecular formula for Bromfenac Ethyl Ester is C17H16BrNO3. It has a molecular weight of 362.22 g/mol. The IUPAC name for Bromfenac Ethyl Ester is ethyl 2-[2-amino-3-(4-bromobenzoyl)phenyl]acetate.

Chemical Reactions Analysis

Esters, including Bromfenac Ethyl Ester, undergo various reactions. They are less reactive toward nucleophiles than either acid chlorides or anhydrides. They can be converted into carboxylic acids through a process known as hydrolysis.

Physical And Chemical Properties Analysis

Bromfenac Ethyl Ester is a pale yellow crystalline powder that is soluble in organic solvents like ethanol and methanol. It has a relatively short half-life of approximately 2 hours, meaning that it is quickly metabolized and eliminated from the body.

Scientific Research Applications

Food Industry

Esters, including Bromfenac Ethyl Ester, are crucial organic compounds for industrial applications. . .

Cosmetic Industry

In the cosmetic industry, esters are valued for their pleasant aromas and unique properties. .

Lubricants

Esters are used in the production of lubricants. .

Pharmaceuticals

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Biodiesel Additives

Esters are also used as additives in biodiesel. .

Biocatalysis

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Environmentally Benign Solvents

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Chemical Intermediates

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Mechanism of Action

Target of Action

Bromfenac Ethyl Ester primarily targets the cyclooxygenase (COX) enzymes , specifically COX-1 and COX-2 . These enzymes play a crucial role in the synthesis of prostaglandins, which are key mediators of inflammation and pain .

Mode of Action

The mode of action of Bromfenac Ethyl Ester involves the inhibition of the COX enzymes . By inhibiting COX-1 and COX-2, Bromfenac Ethyl Ester blocks the synthesis of prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The primary biochemical pathway affected by Bromfenac Ethyl Ester is the prostaglandin synthesis pathway . By inhibiting the COX enzymes, Bromfenac Ethyl Ester prevents the conversion of arachidonic acid to prostaglandin H2, a precursor for other prostaglandins and thromboxanes. This results in a decrease in these mediators of inflammation and pain .

Pharmacokinetics

Bromfenac Ethyl Ester’s pharmacokinetic properties include rapid absorption and extensive binding to plasma albumin . The peak plasma concentration is reached 0.5 hours after oral administration . The area under the plasma concentration-time curve is linearly proportional to the dose for oral doses up to 150mg . Only small amounts of Bromfenac are eliminated unchanged, with the remaining drug being biotransformed into glucuronide metabolites which are excreted in urine and bile .

Safety and Hazards

Bromfenac Ethyl Ester is classified as a hazardous compound. It is generally well-tolerated and has few side effects, although some patients may experience eye irritation or stinging upon administration.

Synthesis routes and methods I

Procedure details

A slurry of 35.6 g (0.1 mole) of 2-amino-3-(4-bromobenzoyl)benzeneacetic acid, sodium salt in 500 ml of dimethylformamide was treated with 32.0 g (0.2 mole) of ethyl iodide and stirred at ambient temperature for 24 hr. The mixture was filtered and the filtrate was poured into 3.5 liters of water. The solid which precipitated was collected by filtration, washed with water and recrystallized from absolute ethanol to yield 26.8 g (74%) of the titled compound as tiny gold needles, m.p. 107°-109° C.

Synthesis routes and methods II

Procedure details

A slurry of 35.6 g (0.1 mole) of 2-amino-3-(4-bromobenzoyl)benzeneacetic acid in 500 ml of dimethylformamide was treated with 32.0 g (0.2 mole) of ethyl iodide and stirred at ambient temperature for 24 hours. The mixture was filtered and the filtrate was poured into 3.5 liters of water. The solid which precipitated was collected by filtration, washed with water and recrystallized from absolute ethanol to give 26.8 g (74%) of title compound, gold needles, m.p. 107°-109° C.